Cas no 2680707-64-4 (tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}-N-methylcarbamate)

• Product Name: tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}-N-methylcarbamate
• CAS No: 2680707-64-4
• MF: C₁₃H₁₉BrN₄O₂
• MW: 343.219561815262
• CID: 5624713
• PubChem ID: 165927076
• Update Time: 2025-05-22

tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28297463
• 2680707-64-4
• tert-butyl N-{1-[(4-bromo-1H-pyrazol-1-yl)methyl]-1-cyanoethyl}-N-methylcarbamate
• tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}-N-methylcarbamate

• Inchi： 1S/C13H19BrN4O2/c1-12(2,3)20-11(19)17(5)13(4,8-15)9-18-7-10(14)6-16-18/h6-7H,9H2,1-5H3
• InChI Key： IFLVSRKRCOPGEH-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC(C#N)(C)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 342.06914g/mol
• Monoisotopic Mass: 342.06914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.2Ų

Additional information on tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}-N-methylcarbamate

tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}-N-methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}-N-methylcarbamate, identified by the CAS number 2680707-64-4, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a tert-butyl group, a pyrazole ring, and a carbamate functional group. The presence of these functional groups makes it a versatile molecule with unique chemical properties.

The core structure of this compound revolves around the pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms. Pyrazole derivatives are well-known for their biological activity and are extensively studied in medicinal chemistry. The substitution pattern on the pyrazole ring, particularly the bromine atom at position 4, plays a crucial role in determining the compound's reactivity and selectivity. Recent studies have highlighted the importance of brominated pyrazoles in modulating enzyme activity and receptor binding, making them valuable leads in drug discovery.

The tert-butyl group attached to the carbamate moiety serves as a bulky protecting group, which is often utilized in organic synthesis to prevent unwanted side reactions. This feature makes the compound an ideal candidate for use as an intermediate in multi-step synthesis processes. Additionally, the methyl group attached to the nitrogen atom further enhances the molecule's stability and solubility properties.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps typically involve the formation of the pyrazole ring via condensation reactions, followed by bromination at position 4. Subsequent coupling reactions with appropriate reagents enable the introduction of the tert-butyl and methyl groups onto the carbamate framework. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these reactions, making large-scale production more feasible.

The application of this compound extends beyond traditional organic synthesis. Its unique combination of functional groups makes it an attractive candidate for use in materials science, particularly in the development of advanced polymers and coatings. For instance, researchers have explored its potential as a building block for stimuli-responsive materials due to its ability to undergo reversible chemical transformations under specific conditions.

From a pharmacological perspective, this compound has shown promising results in preliminary assays targeting various disease states. Its ability to modulate key enzymes involved in metabolic pathways has drawn attention from researchers in the field of metabolic disorders. Furthermore, recent studies have demonstrated its potential as an anti-inflammatory agent, highlighting its ability to inhibit pro-inflammatory cytokines without causing significant cytotoxicity.

In conclusion, tert-butyl N-{1-(4-bromo-1H-pyrazol-1-yl)methyl-1-cyanoethyl}-N-methylcarbamate (CAS No.: 2680707-64-4) is a multifaceted compound with wide-ranging applications across chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug development and materials science. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific discovery.